2-(3,4-Dimethoxyphenyl)-5-(4-(2-fluorobenzoyl)piperazin-1-yl)oxazole-4-carbonitrile

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-5-[4-(2-fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C23H21FN4O4/c1-30-19-8-7-15(13-20(19)31-2)21-26-18(14-25)23(32-21)28-11-9-27(10-12-28)22(29)16-5-3-4-6-17(16)24/h3-8,13H,9-12H2,1-2H3
• InChI Key: IVOVEJHGTXMRLG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC=CC=C4F)C#N)OC
• Molecular Formula: C23H21FN4O4
• Molecular Weight: 436.4 g/mol

Description

2-(3,4-Dimethoxyphenyl)-5-(4-(2-fluorobenzoyl)piperazin-1-yl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C23H21FN4O4 and its molecular weight is 436.443. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

• Novel compounds, including triazole and oxadiazole derivatives, have been synthesized and evaluated for their antimicrobial properties. These studies indicate that such compounds exhibit good to moderate activities against various test microorganisms, suggesting their potential as antimicrobial agents (Bektaş et al., 2007), (Al-Wahaibi et al., 2021).

Antiproliferative and Anticancer Activities

• Research into the antiproliferative activity of novel compounds against various cancer cell lines highlights the potential of such chemicals in the development of cancer therapies. Specific compounds have shown optimum activity against prostate, colorectal, hepatocellular, epithelioid carcinoma, and breast cancer cell lines (Al-Wahaibi et al., 2021).

Structural Analysis and Characterization

• The structural characterization of synthesized compounds, including their confirmation through X-ray diffraction studies, provides essential insights into their chemical properties and potential biological activities. Such studies are crucial for understanding the interactions between these compounds and biological targets (Sanjeevarayappa et al., 2015).

Novel Synthesis Methods

• Innovative synthesis methods for creating fluoro-substituted compounds, including those with benzothiazole structures, have been explored. These methods yield compounds with potential biodynamic properties, which are further evaluated for their antimicrobial activities (Jagtap et al., 2010).

Investigation into Molecular Interactions

• The analysis of molecular structures and their intermolecular interactions provides insights into how these compounds might interact with biological systems. This research is fundamental for the design of molecules with specific biological activities (Mahesha et al., 2019).